Cas no 1423072-08-5 (4-(1,3-dioxolan-2-yl)-2-methylbenzenemethanol)

• Product Name: 4-(1,3-dioxolan-2-yl)-2-methylbenzenemethanol
• CAS No: 1423072-08-5
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 2113769
• Update Time: 2023-11-19

4-(1,3-dioxolan-2-yl)-2-methylbenzenemethanol Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dioxolan-2-yl)-2-methylBenzenemethanol
• Benzenemethanol, 4-(1,3-dioxolan-2-yl)-2-methyl-
• CID 89411785
• 4-(1,3-dioxolan-2-yl)-2-methylbenzenemethanol

• Inchi： 1S/C11H14O3/c1-8-6-9(2-3-10(8)7-12)11-13-4-5-14-11/h2-3,6,11-12H,4-5,7H2,1H3
• InChI Key： ADMCQFWOZBSDIO-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=CC(CO)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Topological Polar Surface Area: 38.7

Experimental Properties

• Density: 1.176±0.06 g/cm3(Predicted)
• Boiling Point: 347.7±37.0 °C(Predicted)
• pka: 14.46±0.10(Predicted)